Cas no 929974-96-9 (4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 929974-96-9
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 3155314
• PubChem ID: 16227949
• Update Time: 2025-04-21

4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• Z221605304
• EN300-27480
• G58506
• DTXCID201647914
• DTXSID701216586
• 862-666-6
• 929974-96-9
• 4-(2-Amino-4-thiazolyl)-1H-pyrrole-2-carboxylic acid
• 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylicacid
• AKOS000117929

• Inchi： 1S/C8H7N3O2S/c9-8-11-6(3-14-8)4-1-5(7(12)13)10-2-4/h1-3,10H,(H2,9,11)(H,12,13)
• InChI Key： BBQCPOHKJHYDFG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CNC(C(=O)O)=C1

Computed Properties

• Exact Mass: 209.02589765Da
• Monoisotopic Mass: 209.02589765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120Ų